Cas no 2172500-00-2 (2-formyl-1-propyl-1H-indole-6-carboxylic acid)

• Product Name: 2-formyl-1-propyl-1H-indole-6-carboxylic acid
• CAS No: 2172500-00-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5859355
• PubChem ID: 165504283
• Update Time: 2025-10-30

2-formyl-1-propyl-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-formyl-1-propyl-1H-indole-6-carboxylic acid
• 2172500-00-2
• EN300-1456882

• Inchi： 1S/C13H13NO3/c1-2-5-14-11(8-15)6-9-3-4-10(13(16)17)7-12(9)14/h3-4,6-8H,2,5H2,1H3,(H,16,17)
• InChI Key： LMZUQMFXUJOFDN-UHFFFAOYSA-N
• SMILES： O=CC1=CC2C=CC(C(=O)O)=CC=2N1CCC

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3Ų

Additional information on 2-formyl-1-propyl-1H-indole-6-carboxylic acid

2-Formyl-1-Propyl-1H-Indole-6-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2172500-00-2, known as 2-formyl-1-propyl-1H-indole-6-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indole family, which is a heterocyclic aromatic structure with a nitrogen atom at position 1. The presence of a formyl group at position 2 and a propyl substituent at position 1, along with a carboxylic acid group at position 6, imparts unique chemical properties and functional versatility to this molecule.

Indole derivatives have been extensively studied due to their potential in drug discovery and as building blocks for advanced materials. The indole ring itself is a key structural motif in many bioactive compounds, including alkaloids, hormones, and pharmaceutical agents. The addition of functional groups such as the formyl group and propyl chain in this compound further enhances its reactivity and applicability. Recent studies have highlighted the role of such substituted indoles in modulating cellular signaling pathways and enzyme activities, making them promising candidates for therapeutic interventions.

One of the most intriguing aspects of 2-formyl-1-propyl-1H-indole-6-carboxylic acid is its ability to participate in various chemical reactions due to the electron-rich nature of the indole ring. The formyl group at position 2 can act as an electrophilic site, enabling reactions such as nucleophilic additions and condensations. Meanwhile, the carboxylic acid group at position 6 provides acidic properties, which can be utilized in esterification or amidation reactions to create derivatives with enhanced solubility or bioavailability.

Recent advancements in synthetic chemistry have allowed for more efficient methods to synthesize indole derivatives like this compound. Techniques such as the Paal-Knorr synthesis and various cyclization reactions have been optimized to yield high-purity samples of 2-formyl-1-propyl-1H-indole-6-carboxylic acid. These methods not only improve the scalability of production but also pave the way for further modifications to tailor the molecule's properties for specific applications.

In terms of biological activity, 2-formyl-1-propyl-1H-indole-6-carboxylic acid has shown potential in inhibiting certain enzymes associated with inflammatory processes and neurodegenerative diseases. Preclinical studies suggest that this compound may exert its effects through modulation of the Nrf2 pathway, which is involved in antioxidant responses and cellular detoxification. Such findings underscore its potential as a lead compound for developing novel therapeutics targeting oxidative stress-related conditions.

The material science community has also taken interest in this compound due to its ability to form self-assembled structures under specific conditions. The combination of hydrophilic (carboxylic acid) and hydrophobic (propyl chain) groups within the molecule creates amphiphilic properties, which are advantageous for applications such as drug delivery systems and nanotechnology. Researchers are exploring how these self-assembling properties can be harnessed to create biocompatible materials with controlled release capabilities.

From an environmental perspective, understanding the degradation pathways of indole derivatives like this compound is crucial for assessing their ecological impact. Recent studies have identified microbial enzymes capable of metabolizing similar structures, suggesting that this compound may undergo biodegradation under natural conditions. However, further research is needed to quantify its persistence in different environmental compartments and assess potential risks to aquatic ecosystems.

In summary, 2-formyl-1-propyl-1H-indole-6-carboxylic acid (CAS No. 2172500-00-2) represents a multifaceted molecule with diverse applications across multiple disciplines. Its unique chemical structure enables it to participate in a wide range of reactions, making it a valuable tool in organic synthesis. Concurrently, its biological activity and material properties position it as a promising candidate for drug development and advanced material design. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.